Cas no 56075-05-9 (Benzaldehyde, 4-[(3,7-dimethyl-2,6-octadienyl)oxy]-)

• Product Name: Benzaldehyde, 4-[(3,7-dimethyl-2,6-octadienyl)oxy]-
• CAS No: 56075-05-9
• MF: C₁₇H₂₂O₂
• MW: 258.355385303497
• CID: 349901
• PubChem ID: 54264312
• Update Time: 2025-04-19

Benzaldehyde, 4-[(3,7-dimethyl-2,6-octadienyl)oxy]- Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde, 4-[(3,7-dimethyl-2,6-octadienyl)oxy]-
• 4-(3,7-dimethylocta-2,6-dienoxy)benzaldehyde
• DTXSID60710153
• 4-[(3,7-Dimethylocta-2,6-dien-1-yl)oxy]benzaldehyde
• 56075-05-9

• Inchi： 1S/C17H22O2/c1-14(2)5-4-6-15(3)11-12-19-17-9-7-16(13-18)8-10-17/h5,7-11,13H,4,6,12H2,1-3H3
• InChI Key： RFROFSRVRIXOFD-UHFFFAOYSA-N
• SMILES： O(C1C=CC(C=O)=CC=1)CC=C(C)CC/C=C(\C)/C

Computed Properties

• Exact Mass: 258.16206
• Monoisotopic Mass: 258.161979940g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 7
• Complexity: 316
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 4.7
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3